![molecular formula C13H19N3O B3345159 N-ethyl-4-(piperazin-1-yl)benzamide CAS No. 1018269-27-6](/img/structure/B3345159.png)
N-ethyl-4-(piperazin-1-yl)benzamide
Overview
Description
N-ethyl-4-(piperazin-1-yl)benzamide, also known as EPPB, is a chemical compound that has gained interest in scientific research due to its potential applications in the field of cancer research. This compound has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for developing new cancer treatments.
Mechanism of Action
The mechanism of action of N-ethyl-4-(piperazin-1-yl)benzamide involves the inhibition of the protein STAT3, which is known to play a crucial role in the growth and survival of cancer cells. By inhibiting STAT3, N-ethyl-4-(piperazin-1-yl)benzamide can induce apoptosis in cancer cells and prevent their growth and proliferation.
Biochemical and Physiological Effects:
N-ethyl-4-(piperazin-1-yl)benzamide has been found to have minimal toxicity in normal cells, making it a promising candidate for developing new cancer treatments. It has also been found to have anti-inflammatory effects, which could potentially be useful in treating inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-4-(piperazin-1-yl)benzamide in lab experiments is its ability to inhibit the growth of cancer cells without affecting normal cells. However, one limitation is that its efficacy may vary depending on the type of cancer being studied.
Future Directions
There are several potential future directions for the use of N-ethyl-4-(piperazin-1-yl)benzamide in cancer research. One direction is to study its efficacy in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another direction is to study its potential use in treating other diseases, such as inflammatory or autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of N-ethyl-4-(piperazin-1-yl)benzamide and its potential applications in cancer research.
Scientific Research Applications
N-ethyl-4-(piperazin-1-yl)benzamide has been extensively studied for its potential applications in cancer research. It has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also shown potential in inhibiting the growth of cancer stem cells, which are responsible for the recurrence of cancer after treatment.
properties
IUPAC Name |
N-ethyl-4-piperazin-1-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-2-15-13(17)11-3-5-12(6-4-11)16-9-7-14-8-10-16/h3-6,14H,2,7-10H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROBGHJAAQLONAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=C(C=C1)N2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-4-(piperazin-1-yl)benzamide |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.